N-(2-(dimethylamino)ethyl)-4-fluoro-N-(4-(methylthio)benzo[d]thiazol-2-yl)benzamide hydrochloride

• IUPAC Name: N-[2-(dimethylamino)ethyl]-4-fluoro-N-(4-methylsulfanyl-1,3-benzothiazol-2-yl)benzamide;hydrochloride
• InChI: InChI=1S/C19H20FN3OS2.ClH/c1-22(2)11-12-23(18(24)13-7-9-14(20)10-8-13)19-21-17-15(25-3)5-4-6-16(17)26-19;/h4-10H,11-12H2,1-3H3;1H
• InChI Key: IVLDTTFGCRWFRO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C1=NC2=C(S1)C=CC=C2SC)C(=O)C3=CC=C(C=C3)F.Cl
• Molecular Formula: C19H21ClFN3OS2
• Molecular Weight: 426.0 g/mol

Description

Benzothiazole derivatives have been the focus of recent research due to their potential as anti-tubercular compounds. They have shown better inhibition potency against M. tuberculosis compared to standard reference drugs.

Synthesis Analysis

Benzothiazole derivatives can be synthesized through various pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Molecular Structure Analysis

The structure of benzothiazole derivatives has been studied using various techniques. The inhibitory concentrations of the newly synthesized molecules were compared with the standard reference drugs.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of benzothiazole derivatives include various synthetic pathways such as diazo-coupling, Knoevenagel condensation, Biginelli reaction, and others.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzothiazole derivatives can vary based on the specific compound and its structure.

Scientific Research Applications

Drug Delivery Systems

• The compound’s amphiphilic nature allows it to self-assemble into nanosized micelles. Researchers have modified an amphiphilic block copolymer with poly(2-(dimethylamino)ethyl methacrylate) (PDMAEMA) side chains using efficient azide–alkyne “click” chemistry. .

Anticancer Applications

• The incorporation of quercetin into the micelles highlights their potential in cancer therapy. .

Gene Delivery

• The micelleplexes formed by these nanoparticles can efficiently deliver DNA. .

Biocompatible Nanocarriers

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Multifunctional Platforms

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Thiazole Derivatives in Drug Design

• The benzothiazole moiety in this compound belongs to the thiazole family. .

Mechanism of Action

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . This structure allows thiazole derivatives to interact with various biological targets, leading to their diverse biological activities .

The pharmacokinetics of thiazole derivatives, like other drugs, would depend on their absorption, distribution, metabolism, and excretion (ADME) properties. These properties can be influenced by various factors, including the compound’s chemical structure, the route of administration, and the patient’s physiological condition .

The action environment, including factors like pH, temperature, and the presence of other molecules, can influence the compound’s action, efficacy, and stability .

Safety and Hazards

The safety and hazards associated with benzothiazole derivatives would depend on the specific compound and its properties.

Future Directions

Benzothiazole derivatives have shown promise as anti-tubercular compounds, suggesting potential for future research in this area.